![molecular formula C13H14N2OS B7590504 N,N-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)benzamide](/img/structure/B7590504.png)
N,N-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)benzamide
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Overview
Description
N,N-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)benzamide, commonly known as DMAMCL, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMAMCL is a thiazole-based compound that has been synthesized using various methods, and its mechanism of action and biochemical effects have been studied extensively.
Mechanism of Action
The mechanism of action of DMAMCL is not fully understood, but it is believed to act as a chelating agent for metal ions. DMAMCL can form stable complexes with metal ions, which can be detected by fluorescence spectroscopy. DMAMCL has also been shown to inhibit the aggregation of amyloid beta peptides, which are implicated in the development of Alzheimer's disease.
Biochemical and Physiological Effects
DMAMCL has been shown to have low toxicity in vitro and in vivo studies. It has been reported to have no significant effects on cell viability and proliferation. DMAMCL has also been shown to have antioxidant properties, which may contribute to its potential use in the treatment of cancer and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of DMAMCL is its ability to selectively detect metal ions with high sensitivity and selectivity. DMAMCL can also be easily synthesized using simple and cost-effective methods. However, one limitation of DMAMCL is its limited solubility in water, which may affect its potential applications in biological systems.
Future Directions
There are several future directions for the study of DMAMCL. One potential area of research is the development of DMAMCL-based metal complexes for catalytic applications. Another area of research is the investigation of DMAMCL's potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, the development of DMAMCL-based fluorescent probes for the detection of other metal ions is an area of potential research.
Synthesis Methods
DMAMCL can be synthesized using various methods, including the condensation of 2-methyl-1,3-thiazole-4-carboxylic acid with N,N-dimethylbenzamide in the presence of a coupling agent such as N,N'-carbonyldiimidazole. Another method involves the reaction of 2-methyl-1,3-thiazole-4-carboxylic acid with N,N-dimethylaniline in the presence of a dehydrating agent such as thionyl chloride. The yield of DMAMCL using these methods ranges from 50-70%.
Scientific Research Applications
DMAMCL has been studied extensively for its potential application in various scientific research fields. It has been used as a fluorescent probe for the detection of metal ions such as copper, mercury, and zinc. DMAMCL has also been used as a ligand for the synthesis of metal complexes that have potential applications in catalysis and material science. In addition, DMAMCL has been studied for its potential use in the treatment of cancer and Alzheimer's disease.
properties
IUPAC Name |
N,N-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2OS/c1-9-14-12(8-17-9)10-5-4-6-11(7-10)13(16)15(2)3/h4-8H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZNWRPPLBNXEDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C2=CC(=CC=C2)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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